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Compound of Interest

5-Bromo-2-(pyrrolidin-2-
Compound Name:
YL)pyridine

Cat. No.: B1375457

An In-depth Technical Guide to the Safe Handling and Application of 5-Bromo-2-(pyrrolidin-2-
yl)pyridine

Executive Summary

5-Bromo-2-(pyrrolidin-2-yl)pyridine is a heterocyclic building block of significant interest in
modern medicinal chemistry and drug discovery. Its unique structure, incorporating both a
reactive bromopyridine moiety and a chiral pyrrolidine ring, positions it as a valuable
intermediate for the synthesis of complex molecular architectures with potential therapeutic
applications.[1][2] The pyrrolidine and pyridine scaffolds are core components in numerous
biologically active compounds, making this reagent a key asset for researchers targeting novel
pharmaceuticals.[2][3]

However, its utility is matched by its potential hazards. This guide provides a comprehensive
framework for the safe handling, storage, and use of 5-Bromo-2-(pyrrolidin-2-yl)pyridine. It is
designed for researchers, chemists, and drug development professionals, moving beyond
procedural lists to explain the causality behind safety protocols. By integrating authoritative
data with practical, field-proven insights, this document aims to empower scientists to mitigate
risks effectively while harnessing the full synthetic potential of this compound.

Section 1: Chemical Identity and Physicochemical
Properties
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A precise understanding of a compound's properties is the foundation of its safe and effective
use. The key identifiers and physicochemical data for 5-Bromo-2-(pyrrolidin-2-yl)pyridine are
summarized below.

Property Value Source

CAS Number 886365-48-6 [4][5][6]

Molecular Formula CoH11BrN2z [41051[7]

Molecular Weight 227.10 g/mol [415117]
5-bromo-2-(pyrrolidin-2-

IUPAC Name o [6]
yl)pyridine

Boiling Point ~298 °C [1107]

Density ~1.434 g/cm?3 [1][7]

Flash Point ~134 °C [1107]
Varies; often supplied as a

Appearance _ ) [819]
solid or ail

SMILES BrC1=CN=C(C2NCCC2)C=C1 [4]

Section 2: Significance in Medicinal Chemistry

The value of 5-Bromo-2-(pyrrolidin-2-yl)pyridine lies in its identity as a "privileged fragment"
in drug design.[3] The structure offers two distinct points for chemical modification, allowing for
the systematic exploration of chemical space in lead optimization.

o The Bromopyridine Moiety: The bromine atom on the electron-deficient pyridine ring is a
versatile chemical handle. It is primed for a variety of metal-catalyzed cross-coupling
reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), enabling the introduction of diverse
aryl, alkyl, or alkyne substituents.[10][11] This is a cornerstone of modern synthetic strategy
for building molecular complexity.

e The Pyrrolidine Ring: This saturated heterocycle is a common motif in a vast number of
natural products and FDA-approved drugs.[2] Its presence can improve pharmacokinetic
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properties such as solubility and metabolic stability. The secondary amine within the ring
provides another site for functionalization, allowing for the attachment of different side chains
or pharmacophores.

The combination of these two features in a single molecule makes 5-Bromo-2-(pyrrolidin-2-
yl)pyridine a powerful precursor for creating libraries of novel compounds for biological
screening.

Caption: Key structural features of 5-Bromo-2-(pyrrolidin-2-yl)pyridine.

Section 3: Comprehensive Hazard Analysis

According to the Globally Harmonized System (GHS), 5-Bromo-2-(pyrrolidin-2-yl)pyridine is
classified with specific hazards that demand rigorous safety measures. The signal word
associated with this chemical is "Warning".[4][6]
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GHS Classification

Hazard Statement

Description and
Toxicological Insight

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

Ingestion may lead to systemic
toxicity. The brominated
aromatic structure can interfere
with biological processes.
Accidental ingestion of similar
harmful compounds requires
immediate medical attention.
[41[6][12]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation

Direct contact can cause
inflammation, redness, and
discomfort. Brominated organic
compounds can be irritants
and may be absorbed through
the skin. Pre-existing skin
conditions may be
exacerbated.[4][6][12]

Serious Eye Damage/Irritation

(Category 2)

H319: Causes serious eye

irritation

The chemical is a significant
eye irritant, potentially causing
serious damage upon contact.
Immediate and prolonged
rinsing is critical in case of
exposure.[4][6][13]

STOT - Single Exposure
(Category 3)

H335: May cause respiratory
irritation

Inhalation of dust or aerosols
can irritate the mucous
membranes and upper
respiratory tract, leading to
coughing and breathing
difficulties.[4][6][14]

Section 4: Risk Mitigation and Safe Handling

Protocols
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A multi-layered approach involving engineering controls, personal protective equipment, and
stringent operational procedures is essential for mitigating the risks identified above.

Engineering Controls & Work Environment

The primary line of defense is to minimize exposure at the source.

e Chemical Fume Hood: All handling of 5-Bromo-2-(pyrrolidin-2-yl)pyridine, including
weighing, transferring, and reaction setup, must be performed inside a certified chemical
fume hood to prevent inhalation of vapors or aerosols.[15]

o Ventilation: Ensure the laboratory has good general ventilation to supplement the local
exhaust of the fume hood.[16]

o Safety Equipment: An operational safety shower and eyewash station must be immediately
accessible in the work area.

Personal Protective Equipment (PPE)

PPE is the user's last line of defense and must be selected carefully.

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum
requirement. For operations with a higher risk of splashing, tight-fitting chemical splash
goggles are mandatory.[13]

o Hand Protection: Chemically resistant gloves, such as nitrile, are required. Inspect gloves for
any signs of degradation or puncture before each use. Always remove gloves using the
proper technique to avoid contaminating your skin and wash hands thoroughly after
handling.[15][16]

» Body Protection: A standard laboratory coat must be worn and kept fully buttoned. For larger
guantities, a chemically resistant apron may be advisable.

o Respiratory Protection: Not typically required when work is conducted within a fume hood. If
there is a risk of exposure outside of a hood (e.g., large-scale spill), a NIOSH-approved
respirator with an organic vapor cartridge is necessary.
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Standard Operating Procedure (SOP) for Handling

This step-by-step protocol is designed as a self-validating system to ensure safety throughout

the workflow.

Step 1: Pre-Experiment Preparation

Risk Assessment: Review this guide and the supplier's Safety Data Sheet (SDS).

Area Preparation: Designate a specific area within the fume hood for the procedure. Ensure
it is clean and uncluttered.

Assemble Materials: Gather all necessary equipment, reagents, and waste containers before
retrieving the compound from storage.

Don PPE: Put on all required PPE as described in Section 4.2.

Step 2: Aliguoting and Transfer

Inert Atmosphere: If the compound is stored under an inert atmosphere, allow the container
to equilibrate to room temperature before opening to prevent condensation of atmospheric
moisture.

Weighing: If solid, weigh the required amount directly into the reaction vessel or a tared
container within the fume hood. Use anti-static tools if necessary.

Transfer: Use a spatula for solids or a calibrated pipette for liquids. Perform all transfers
slowly and carefully to avoid generating dust or splashes.

Container Sealing: Promptly and securely reseal the main container, purge with an inert gas
(like argon or nitrogen) if required by storage conditions, and return it to its designated
storage location.

Step 3: Post-Handling Decontamination and Cleanup

Decontaminate Tools: Clean all spatulas, glassware, and surfaces that may have come into
contact with the chemical using an appropriate solvent (e.g., ethanol or isopropanol),
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followed by soap and water. All cleaning materials should be disposed of as hazardous
waste.

o Dispose of Waste: All disposable items (gloves, pipette tips, weighing paper) contaminated
with the chemical must be placed in a clearly labeled, sealed hazardous waste container.

 Remove PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.
o Personal Hygiene: Wash hands thoroughly with soap and water.[15]

Caption: A three-phase workflow for the safe handling of the compound.

Section 5: Storage and Stability

Proper storage is critical to maintain the chemical's integrity and prevent hazardous situations.

o Temperature: Store in a refrigerator at 2-8°C.[4] This slows the rate of potential
decomposition.

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[4] This is crucial to
protect the compound from oxidative degradation or reaction with atmospheric moisture.

e Light: Keep in a dark place, using an amber vial or storing it inside a secondary container to
prevent photodegradation.[4]

e Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong reducing
agents.[15]

Section 6: Emergency Procedures

In the event of accidental exposure or a spill, a rapid and informed response is vital.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[13][15]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[6][15]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, begin artificial respiration. Seek immediate medical attention.[13]

» Ingestion:Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention and provide the SDS to the medical personnel.[15]

o Spills: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent
material (e.g., vermiculite, sand). Sweep up the material, place it in a sealed container for
hazardous waste disposal, and decontaminate the spill area.[14]

Section 7: Disposal Considerations

All waste containing 5-Bromo-2-(pyrrolidin-2-yl)pyridine must be treated as hazardous
waste.

o Collect waste in a designated, properly labeled, and sealed container.
e Do not mix with incompatible waste streams.

o Dispose of the waste through your institution's environmental health and safety (EHS) office
in accordance with all local, state, and federal regulations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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